Cas no 2138226-40-9 (4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2138226-40-9
• MF: C₁₁H₁₆F₂O₃
• MW: 234.239750862122
• CID: 5834355
• PubChem ID: 165835825
• Update Time: 2025-10-22

4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1121690
• 2138226-40-9

• Inchi： 1S/C11H16F2O3/c12-11(13)5-3-10(4-6-11,9(14)15)8-2-1-7-16-8/h8H,1-7H2,(H,14,15)
• InChI Key： RBRRAWMREPDNQC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1CCCO1)F

Computed Properties

• Exact Mass: 234.10675069g/mol
• Monoisotopic Mass: 234.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid

Introduction to 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2138226-40-9)

4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138226-40-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its cyclohexane core substituted with fluoro and oxolane groups, which contribute to its unique chemical properties and potential biological activities. The presence of fluorine atoms, in particular, is well-documented for enhancing metabolic stability and binding affinity in drug candidates, making this molecule of considerable interest for medicinal chemistry applications.

The structural motif of 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid incorporates an oxolane ring, which is a five-membered heterocyclic structure containing one oxygen atom. This functional group is known to impart rigidity and specific spatial orientation to the molecule, which can be leveraged to optimize interactions with biological targets. The combination of the fluoro-substituted cyclohexane ring and the oxolane moiety creates a scaffold that is both structurally distinct and pharmacologically promising.

In recent years, there has been a growing interest in fluorinated heterocycles as key components in the design of novel therapeutic agents. The fluorine atoms in 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid contribute to its lipophilicity and can influence its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are critical in drug development, as they can significantly impact the compound's efficacy and safety.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The cyclohexane ring provides a stable backbone that can be modified further to target specific biological pathways. For instance, derivatives of this compound have been explored as inhibitors or modulators of enzymes involved in inflammatory responses and cancer progression. The oxolane group, with its oxygen atom, can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, further enhancing binding affinity.

Recent studies have highlighted the role of fluorinated compounds in oncology research. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, leading to improved binding interactions with protein targets. In particular, 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid has been investigated for its potential as a precursor in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers. The structural features of this compound make it a valuable building block for generating novel chemotypes with enhanced therapeutic potential.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to improve drug-like properties such as solubility, bioavailability, and metabolic stability. 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid exemplifies this trend by combining structural elements that are known to enhance pharmacological activity. Its unique scaffold has been utilized in high-throughput screening campaigns to identify lead compounds for further development.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The fluoro-substituted cyclic structure can influence material properties such as thermal stability and chemical resistance. Furthermore, derivatives of this molecule have been explored as intermediates in the synthesis of agrochemicals designed to improve crop protection while minimizing environmental impact.

The synthesis of 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of fluoro groups at specific positions on the cyclohexane ring and the formation of the oxolane moiety through cyclization reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The growing body of research on fluorinated heterocycles underscores their significance in modern chemistry and medicine. 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2138226-40-9) stands out as a versatile building block with broad applications across multiple disciplines. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in drug discovery and material science.

As research continues to uncover new applications for this compound, it is likely that 4,4-difluoro-1-(oxolan-2-yl)cyclohexane-1-carboxylic acid will play an increasingly important role in the development of next-generation therapeutics and materials. The combination of computational modeling with experimental validation will be essential in maximizing its potential benefits for society.